![molecular formula C16H12Cl2N4OS B3744516 N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea](/img/structure/B3744516.png)
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea
Overview
Description
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea, also known as BPTU, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. BPTU is a urea derivative that contains a thiadiazole ring and a benzyl group, which makes it structurally unique and biologically active.
Mechanism of Action
The mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of tyrosine kinases, which are involved in the regulation of cell growth and differentiation. This compound has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of carbonic anhydrases, which are involved in the regulation of pH and ion transport.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. This compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells. This compound has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and metabolic pathways. Additionally, this compound has been shown to modulate the activity of various enzymes and proteins, which can affect cellular processes such as gene expression and signal transduction.
Advantages and Limitations for Lab Experiments
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its potential toxicity to cells and organisms at high concentrations. Additionally, this compound may have off-target effects on enzymes and proteins that are not related to its intended target, which can complicate data interpretation.
Future Directions
There are several future directions for the study of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea. In medicine, this compound could be further investigated as a potential anticancer agent, either alone or in combination with other drugs. This compound could also be tested for its potential to treat other diseases, such as fungal and bacterial infections. In agriculture, this compound could be tested for its potential to enhance the growth and yield of various crops under different conditions. This compound could also be tested for its potential to control pests and diseases in crops. In environmental science, this compound could be tested for its potential to treat various types of water pollution, including heavy metals and organic pollutants. This compound could also be tested for its potential to reduce the toxicity of other water treatment chemicals.
Scientific Research Applications
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-N'-(2,4-dichlorophenyl)urea has been extensively studied for its potential applications in various fields. In medicine, this compound has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been shown to have antifungal, antibacterial, and antiviral activities, making it a promising candidate for the development of new drugs.
In agriculture, this compound has been tested as a herbicide and fungicide due to its ability to inhibit the growth of weeds and fungi. This compound has also been shown to enhance the growth and yield of crops, making it a potential tool for sustainable agriculture.
In environmental science, this compound has been studied as a potential water treatment agent due to its ability to adsorb heavy metals and organic pollutants. This compound has also been shown to have a low toxicity to aquatic organisms, making it a potential alternative to traditional water treatment chemicals.
properties
IUPAC Name |
1-(5-benzyl-1,3,4-thiadiazol-2-yl)-3-(2,4-dichlorophenyl)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N4OS/c17-11-6-7-13(12(18)9-11)19-15(23)20-16-22-21-14(24-16)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,19,20,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPVJMXSFMVYUSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.